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Compound of Interest

5-Bromo-2-
Compound Name: _
(trifluoromethoxy)benzaldehyde

cat. No.: B1293190

An In-depth Technical Guide to the Physical Properties of 5-Bromo-2-
(trifluoromethoxy)benzaldehyde

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 5-Bromo-2-(trifluoromethoxy)benzaldehyde, tailored for researchers, scientists,
and professionals in drug development. This document consolidates key data, outlines relevant
experimental methodologies, and illustrates its application in synthetic chemistry.

Chemical Identity and Structure

IUPAC Name: 5-bromo-2-(trifluoromethoxy)benzaldehyde[1][2] CAS Number: 923281-52-
1[1][2][3] Molecular Formula: CsHaBrFsO2[1][2] Molecular Weight: 269.02 g/mol [2] InChl Key:
IBEWLWBZTHFCPI-UHFFFAOYSA-N[1][2] SMILES: FC(F)(F)OC1=C(C=0)C=C(Br)C=C1[1][2]

Quantitative Physical Properties

The physical characteristics of 5-Bromo-2-(trifluoromethoxy)benzaldehyde have been
determined by various suppliers and are summarized below. These properties are crucial for
handling, storage, and application in experimental settings.
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Physical Property Value Source(s)
Clear colorless to pale yellow

Appearance o ) [1]
liquid or solid

Assay (by GC) >97.5% [1]

Boiling Point 245.1°C at 760 mmHg [4]

Density 1.7 +0.1 g/cm3 [4]

Refractive Index 1.4960-1.5000 @ 20°C [1]

Flash Point 102.0 £ 25.9 °C [4]

Solubility Soluble in water. [2][3]
Inert atmosphere, Room

Storage Temperature [5]
Temperature

Experimental Protocols

The determination of the physical properties listed above relies on standard analytical
techniques. While compound-specific research papers detailing these measurements are not
readily available, the following represents the standard methodologies employed.

Purity Determination by Gas Chromatography (GC)

Gas Chromatography is a common technique used to determine the purity of volatile and
thermally stable compounds like 5-Bromo-2-(trifluoromethoxy)benzaldehyde.

Principle: The method separates components of a mixture based on their differential
partitioning between a stationary phase (a high-boiling-point liquid coated on an inert solid
support) and a mobile phase (an inert gas). The time it takes for a compound to travel through
the column (retention time) is characteristic of the substance. Purity is calculated by comparing
the area of the main peak to the total area of all peaks in the chromatogram.

Typical Protocol:
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e Instrument Setup: A gas chromatograph equipped with a Flame lonization Detector (FID) and
a suitable capillary column (e.g., a non-polar DB-1 or a mid-polar DB-5) is used.

o Sample Preparation: A dilute solution of the compound is prepared in a high-purity volatile
solvent such as dichloromethane or ethyl acetate.

« Injection: A small volume (typically 1 pL) of the prepared sample is injected into the heated
inlet of the GC.

e Separation: The components are separated in the column using a programmed temperature
gradient. For example, starting at 50°C and ramping up to 250°C at a rate of 10°C/min.

» Detection: As components elute from the column, they are detected by the FID.

e Analysis: The resulting chromatogram is analyzed. The area of the peak corresponding to 5-
Bromo-2-(trifluoromethoxy)benzaldehyde is integrated and expressed as a percentage of
the total integrated peak area to determine purity.

Refractive Index Measurement

The refractive index is a fundamental physical property that is a measure of how light
propagates through a substance. It is a quick and non-destructive method for identifying and
confirming the purity of liquid samples.

Principle: This measurement is based on Snell's Law. A refractometer measures the angle at
which light is bent (refracted) when it passes from air into the liquid sample. This value is
temperature-dependent.

Typical Protocol:

 Instrument Calibration: An Abbe refractometer is calibrated using a standard of known
refractive index, such as distilled water.

o Sample Application: A few drops of the liquid 5-Bromo-2-(trifluoromethoxy)benzaldehyde
are placed on the clean, dry prism surface of the refractometer.

o Temperature Control: The temperature of the prisms is maintained at a constant, specified
value (e.g., 20°C) using a circulating water bath.
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» Measurement: The user looks through the eyepiece and adjusts the instrument until the
dividing line between the light and dark fields aligns with the crosshairs.

e Reading: The refractive index is read directly from the instrument's scale.

Applications in Synthesis

5-Bromo-2-(trifluoromethoxy)benzaldehyde serves as a valuable intermediate in organic
synthesis. It is notably used in the preparation of biologically active compounds, including the
synthesis of (-)-epicatechin, a flavonoid with a range of health benefits.[2][6] The workflow
illustrates its role as a building block for more complex molecules.

Product (-)-Epicatechin

5-Bromo-2-(trifluoromethoxy)benzaldehyde Stanun i Taterrl > Multi-Step Organic Synthesis

Product
Other Biologically
Active Compounds

Click to download full resolution via product page

Caption: Synthetic workflow of 5-Bromo-2-(trifluoromethoxy)benzaldehyde.

Safety and Handling

This compound is associated with specific hazards. It is classified as causing skin and eye
irritation and may cause respiratory irritation.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).

Standard laboratory safety protocols should be strictly followed. This includes handling the
chemical in a well-ventilated fume hood and wearing appropriate personal protective
equipment (PPE), such as safety goggles, gloves, and a lab coat. The compound is noted as
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being air-sensitive, and containers should be kept tightly closed and stored in cool, dry
conditions.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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